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Compound of Interest

Compound Name: 1-Tetracosene

Cat. No.: B167344 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Tetracosene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-tetracosene,

intended for use by professionals in research and development. The following sections detail

the known hazards, precautionary measures, and emergency procedures associated with this

compound.

Chemical and Physical Properties
1-Tetracosene is a long-chain alpha-olefin.[1] While comprehensive toxicological data is not

available for 1-tetracosene, information from structurally similar compounds and available

safety data sheets (SDS) for related substances can be used to infer potential hazards and

guide safe handling practices.
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Property Value Source

Molecular Formula C₂₄H₄₈ [1]

Molecular Weight 336.6 g/mol [1]

Appearance White solid [2]

Odor Odorless [2]

Boiling Point
386.00 to 387.00 °C

(estimated)
[3]

Melting Point 48 to 54 °C [2]

Flash Point
217.10 °C (423.00 °F)

(estimated)
[3]

Solubility in Water Insoluble [2][4]

Stability
Stable under normal

temperatures and pressures
[2]

Hazard Identification and Classification
The primary health hazard identified for 1-tetracosene is aspiration toxicity.[1]

Hazard Class GHS Classification Hazard Statement

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters

airways[1]

Potential Health Effects:

Eye Contact: May cause irritation.[5]

Skin Contact: May cause skin irritation.[5]

Ingestion: May cause irritation of the digestive tract. The primary risk is aspiration if vomiting

occurs.[5]
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Inhalation: May cause respiratory tract irritation, especially if handled in a way that generates

dust.[2][5]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended when

handling 1-tetracosene:[2]

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A standard

laboratory coat should be

worn.

To prevent skin contact and

potential irritation.[2]

Respiratory Protection

For operations with the

potential to generate dust or

aerosols, a NIOSH-approved

respirator may be necessary.

To protect against the

inhalation of harmful dust or

fumes.

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area.

Facilities should be equipped with an eyewash station and a safety shower.[2]

Handling Procedures:

Avoid contact with eyes, skin, and clothing.[2]

When transferring the solid, use a spatula to avoid generating dust.[2]

If the material is a fine powder, handle it in a chemical fume hood.[2]
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Keep the container tightly closed when not in use.[2]

Wash hands thoroughly after handling.[2]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[6]

Keep containers tightly closed to prevent contamination.[6]

Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[2]

Skin Contact

Wash off with soap and plenty of water. Remove

any contaminated clothing. Get medical

attention if symptoms occur.[2]

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Immediately call a POISON CENTER or

doctor.[6]

Inhalation

Move the person into fresh air. If they are not

breathing, give artificial respiration. Consult a

physician if symptoms persist.[6]

Spill Response Workflow
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In the event of a spill, the following workflow should be initiated to ensure a safe and effective

cleanup.

Initial Assessment

Small Spill Response

Large Spill Response

Waste Disposal

Assess Spill Size and Risk

Don Appropriate PPE

Small Spill

Evacuate Immediate Area

Large Spill

Sweep or Vacuum Material

Place in Labeled Container for Disposal

Clean Spill Area with Soap and Water

Dispose of Waste According to Regulations

Don Enhanced PPE (e.g., Respirator)

Dampen Solid to Prevent Dust

Sweep Up Dampened Material

Place in Labeled Container for Disposal

Decontaminate Spill Area

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for responding to a 1-tetracosene spill.

Experimental Protocols
Detailed toxicological studies for 1-tetracosene are not readily available in the public domain.

The following is a generalized protocol for a dermal irritation study, which would be a key

experiment to assess the safety of this compound. This protocol is based on standard OECD

guidelines for the testing of chemicals.

Objective: To determine the potential of 1-tetracosene to produce skin irritation.

Materials:

1-Tetracosene

Vehicle (e.g., corn oil, if necessary to moisten the solid)

Gauze patches

Semi-occlusive dressing

Healthy young adult albino rabbits (3)

Clippers

Methodology:

Animal Preparation: Approximately 24 hours before the test, closely clip the fur from the

dorsal area of the trunk of the animals.

Test Substance Application:

Apply 0.5 g of 1-tetracosene (moistened with a few drops of a suitable vehicle if solid) to

a small area (approximately 6 cm²) of the clipped skin.

Cover the application site with a gauze patch and a semi-occlusive dressing.
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Exposure: The exposure period is 4 hours.

Observation:

After 4 hours, remove the dressing and wash the treated area to remove any residual test

substance.

Observe and grade the skin reactions for erythema (redness) and edema (swelling) at 1,

24, 48, and 72 hours after patch removal.

Grading should be done according to a standardized scale (e.g., Draize scale).

Data Analysis: The mean scores for erythema and edema for each animal at the specified

time points are calculated. The substance is classified as an irritant or non-irritant based on

these scores according to regulatory guidelines.

Fire and Explosion Hazards
Fire Hazard: 1-Tetracosene is combustible but must be preheated before ignition can occur.

[4]

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Fire Fighting Procedures: As in any fire, wear a self-contained breathing apparatus and full

protective gear.[7]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide and carbon dioxide.[7]

Disposal Considerations
Dispose of 1-tetracosene and any contaminated materials in accordance with local, state, and

federal regulations. Do not allow the product to enter drains. Contaminated materials, such as

gloves and paper towels, should be placed in a sealed container and disposed of as hazardous

waste.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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